Cas no 2138094-58-1 (2-cyano-4-methyl-1-benzothiophene-3-sulfonamide)

• Product Name: 2-cyano-4-methyl-1-benzothiophene-3-sulfonamide
• CAS No: 2138094-58-1
• MF: C₁₀H₈N₂O₂S₂
• MW: 252.312719345093
• CID: 6258259
• PubChem ID: 165493169
• Update Time: 2025-08-02

2-cyano-4-methyl-1-benzothiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-4-methyl-1-benzothiophene-3-sulfonamide
• 2138094-58-1
• EN300-1137390

• Inchi： 1S/C10H8N2O2S2/c1-6-3-2-4-7-9(6)10(16(12,13)14)8(5-11)15-7/h2-4H,1H3,(H2,12,13,14)
• InChI Key： ZLTQKJUVIIXRKB-UHFFFAOYSA-N
• SMILES： S(C1=C(C#N)SC2C=CC=C(C)C1=2)(N)(=O)=O

Computed Properties

• Exact Mass: 252.00271985g/mol
• Monoisotopic Mass: 252.00271985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 121Ų

Additional information on 2-cyano-4-methyl-1-benzothiophene-3-sulfonamide

2-Cyano-4-Methyl-1-Benzothiophene-3-Sulfonamide: A Comprehensive Overview

The compound 2-cyano-4-methyl-1-benzothiophene-3-sulfonamide, identified by the CAS number 2138094-58-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The presence of a cyano group (-CN) and a methyl group (-CH₃) in its structure introduces unique electronic properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly due to their potential as kinase inhibitors. The sulfonamide group in this compound is known to enhance bioavailability and stability, making it a promising candidate for pharmaceutical applications. Researchers have explored its role in targeting specific enzymes involved in cellular signaling pathways, which could lead to innovative therapeutic strategies for diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 2-cyano-4-methyl-1-benzothiophene-3-sulfonamide has shown potential in the field of materials science. Its electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices. The sulfur atom in the benzothiophene ring contributes to its high electron mobility, which is crucial for efficient charge transport in these devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiophene ring, followed by the introduction of the cyano and methyl groups through substitution reactions. The sulfonamide group is typically introduced using sulfonyl chloride derivatives under controlled conditions to ensure high purity and yield.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of benzothiophene derivatives with unprecedented accuracy. These computational models have been instrumental in optimizing the synthesis pathways and understanding the compound's behavior under various conditions. For instance, density functional theory (DFT) calculations have provided insights into the electronic transitions responsible for its optical properties, which are critical for its application in OLEDs.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Researchers have explored green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.

In conclusion, 2-cyano-4-methyl-1-benzothiophene-3-sulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and computational techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific knowledge and practical applications.